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Compound of Interest |

Compound Name: Methyl Aziridine-2-carboxylate
CAS No.: 5950-34-5
Cat. No.: B1297569
- 7

Hazard Architecture & Risk Assessment

Methyl Aziridine-2-carboxylate (CAS: 5950-34-5) is not a standard organic solvent; it is a
high-energy, strained ring system functioning as a potent alkylating agent.[1] Unlike linear
esters, the aziridine ring possesses significant ring strain (~27 kcal/mol), making it highly
susceptible to nucleophilic attack. This reactivity is the source of its utility in synthesis but also
its extreme toxicity and mutagenicity.

Operational Warning: Do not treat this waste stream as "General Organic Solvent." Mixing
aziridines with other waste streams without deactivation can lead to uncontrolled
polymerization or alkylation of other waste constituents, creating unknown toxic byproducts.

Physiochemical Hazard Profile
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Property Data Operational Implication

Unique identifier for waste

CAS Number 5950-34-5 o
manifesting.[1]
Small, lipophilic molecule;
Molecular Formula CaH7NO2 ) )
penetrates skin rapidly.[1]
Toxic by ingestion, skin
Key H-Codes H301, H311, H331 _ _
contact, and inhalation.[1]
o Flash point considerations for
Reactivity H226 (Flammable)
storage.[1]
o Suspected genetic
Mutagenicity H341/H350 ) o
defects/Carcinogenicity.[1]
- ) - Polymerizes or hydrolyzes
Stability Acid-Sensitive

violently with strong acids.[1]

Pre-Operational Safety Directives

Before initiating any disposal or cleaning procedure, the following engineering controls and
PPE are non-negotiable.

» Engineering Controls: All manipulations must occur inside a certified chemical fume hood.
» Glove Protocol: Standard latex gloves offer negligible protection against alkylating agents.
o Primary Layer:[2][3][4][5] Silver Shield® (Laminate) or 4H® gloves.
o Quter Layer: Nitrile (for dexterity and grip).

o Rationale: Aziridines can permeate nitrile in minutes; laminate provides the necessary
chemical resistance barrier.

» Respiratory: If work must occur outside a hood (emergency only), a full-face respirator with
organic vapor cartridges (OV/P100) is required.
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Waste Stream Management Logic

Effective disposal relies on segregating the compound based on quantity and state. Use the
following decision logic to determine the correct workflow.

Waste Identification

:

Physical State?

Bulk Liquid (>10 mL) Trace/Glassware (<10 mL)

:

Pack in Vermiculite Chemical Deactivation
Segregated P-List Stream (Acid Hydrolysis)

l l

Professional Incineration
(Do Not Quench in Lab)

Validation (pH Check)

:

Aqueous Waste Disposal

Click to download full resolution via product page

Figure 1: Decision matrix for Methyl Aziridine-2-carboxylate disposal. Note that bulk
quantities pose a thermal runaway risk during quenching and should be shipped off-site.[1]

Deactivation Protocol: Acid Hydrolysis
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For glassware cleaning, spill cleanup, or deactivation of small aliquots (<10 mL), Acid
Hydrolysis is the scientifically preferred method.

Mechanism: The aziridine nitrogen is basic. Protonation by a strong acid activates the ring
carbon, facilitating nucleophilic attack by water or the conjugate base (halide), resulting in ring-
opening to a linear, non-alkylating amino ester salt.

Reagents Required[3][4][5][6]1[7]1[8][9]
e Quenching Solution: 1 M Hydrochloric Acid (HCI) or 10% Sulfuric Acid (H2S0Oa4).
e Solvent: Methanol or Ethanol (to solubilize the aziridine).

» Neutralizer: Sodium Bicarbonate (NaHCO3s) or Sodium Hydroxide (NaOH).

Step-by-Step Procedure

Step 1: Solubilization Dissolve the residue or small volume of Methyl Aziridine-2-carboxylate
in methanol. Aziridines are organic-soluble; adding acid directly to the neat chemical can cause
localized hot-spots and violent polymerization.[1]

 Ratio: Dilute at least 1:20 (Chemical : Alcohol).
Step 2: Controlled Acidification Slowly add the 1 M HCI to the methanolic solution while stirring.

o Stoichiometry: Ensure a large molar excess of acid (at least 10:1 excess relative to the
aziridine).

o Observation: The reaction is exothermic. If the solution boils, stop addition and cool in an ice
bath.

Step 3: Reaction Time Allow the mixture to stir at room temperature for 12 to 24 hours.

o Why? While ring opening is kinetically fast for simple aziridines, the ester group can
electronically stabilize the ring or compete for hydrolysis. Overnight stirring ensures complete
destruction of the alkylating potential.

Step 4: Self-Validating Check (The "Stop" Point) Before disposal, verify the pH is < 2.
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» Logic: If the pH has risen to neutral, the acid was consumed, and active aziridine may
remain. Add more acid and stir longer if pH > 2.

Step 5: Neutralization & Disposal Once validated, slowly neutralize the solution with Sodium
Bicarbonate until pH ~7. The resulting solution contains the hydrolyzed amino-ester/acid salt
(e.g., serine methyl ester derivative) and inorganic salts, which are generally non-hazardous.

o Disposal: Label as "Deactivated Aziridine Waste" and dispose of according to local aqueous
organic waste regulations.

Chemical Mechanism Visualization

Understanding the deactivation chemistry is vital for troubleshooting.

+ H+ (Acid) +H20/ Cl-

Nucleophilic Attack
Methyl Aziridine-2-carboxylate Protonation Protonated Aziridinium (Ring Opening) N Ring-Opened
(Active Alkylator) (Activated Intermediate) Amino-Alcohol/Ester

Click to download full resolution via product page

Figure 2: The acid-catalyzed ring-opening mechanism. The transformation from a strained ring
(Red) to a linear chain (Green) eliminates the alkylation hazard.

Emergency Procedures
Spills (<50 mL)

» Evacuate the immediate area.
o Don PPE: Double gloves (Laminate + Nitrile), Goggles, Respirator.
o Absorb: Use a spill pillow or vermiculite.

o Deactivate In-Situ: Gently pour 1 M H2SOa4 or HCI over the absorbent material. Allow to sit for
30 minutes.
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e Collect: Scoop into a hazardous waste container labeled "Aziridine Spill Debris (Acid
Treated)."

Exposure[3][10][11]

o Skin: Wash immediately with soap and water for 15 minutes. Do not use ethanol on skin, as
it may enhance absorption of the aziridine.

o Eyes: Flush for 15 minutes; seek immediate medical attention.

Regulatory & Compliance (RCRA)

While Methyl Aziridine-2-carboxylate may not have a specific named entry in 40 CFR 261.33,
it should be managed with the rigor of a P-Listed waste (Acutely Hazardous).[1]

o Parent Compound: Aziridine (Ethyleneimine) is P013.
» Derivative: 2-Methylaziridine (Propyleneimine) is PO67.

o Guidance: Due to structural and toxicological similarity, classify waste containers as
"Hazardous Waste - Toxic, Reactive" and adhere to the 90-day storage limit for satellite
accumulation areas.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Deactivation Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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